Cas no 755002-90-5 (2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide)

• Product Name: 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide
• CAS No: 755002-90-5
• MF: C₂₀H₃₁BrN₂O₂
• MW: 411.376344919205
• CID: 4742697
• PubChem ID: 1319582
• Update Time: 2025-06-07

2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide Chemical and Physical Properties

Names and Identifiers

• VU0134992
• MLS001123792
• 2-(2-bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
• SMR000665917
• 2-[2-bromo-4-(propan-2-yl)phenoxy]-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
• HMS2983G10
• BCP33228
• STK125873
• ZB1578
• VU 0134992
• 2-(2-Brom-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamid
• 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide
• 2-(2-Bromo-4-isopropylphénoxy)-N-(2,2,6,6-tétraméthyl-4-pipéridinyl)acétamide
• 2-(2-Bromo-4-isopropyl-phenoxy)-N-(2,2,6,6-tetramethyl-piperidin-4-yl)-acetamide
• 2-(2-bromo-4-propan-2-ylphenoxy)-N-(2,2,6,6-tetramethylpiperidin-4-yl)acetamide
• 755002-90-5
• SR-01000832155
• DA-68642
• VU0134992?
• EX-A3099
• 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6- tetramethylpiperidin-4-yl)acetamide
• VU-992
• VU992
• TS-09794
• F81799
• EU-0083095
• CS-0087021
• AC-36329
• HY-122560
• GLXC-15121
• GTPL11821
• CHEMBL1871911
• VU-0134992
• SR-01000832155-2
• VU 992; VU992; VU-0134992; VU 0134992; VU0134992
• AKOS001683690

• Inchi： 1S/C20H31BrN2O2/c1-13(2)14-7-8-17(16(21)9-14)25-12-18(24)22-15-10-19(3,4)23-20(5,6)11-15/h7-9,13,15,23H,10-12H2,1-6H3,(H,22,24)
• InChI Key： OTTDLWFVHQYRDA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC(NC1CC(C)(C)NC(C)(C)C1)=O)C(C)C

Computed Properties

• Exact Mass: 410.15689g/mol
• Monoisotopic Mass: 410.15689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 4.4

Additional information on 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide

Introduction to 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide (CAS No. 755002-90-5)

2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide (CAS No. 755002-90-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and a piperidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The brominated aromatic ring in the structure of 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide plays a crucial role in its pharmacological properties. Bromine atoms are known to influence the lipophilicity and metabolic stability of organic compounds, making them valuable in drug design. The presence of the bromine atom in this compound may enhance its ability to cross biological membranes and improve its bioavailability.

The piperidine moiety is another key structural feature of this compound. Piperidine derivatives are widely used in the development of pharmaceuticals due to their ability to modulate various biological targets. In particular, piperidine-based compounds have been shown to exhibit anti-inflammatory, analgesic, and neuroprotective effects. The tetramethyl substitution on the piperidine ring in 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide further enhances its stability and biological activity.

Recent studies have explored the potential therapeutic applications of 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide has also shown promise in neuroprotective studies. Preclinical research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These findings suggest that it may be a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it a promising candidate for further development as an orally administered therapeutic agent.

To further understand the mechanism of action of 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide, researchers have conducted molecular docking studies to identify potential protein targets. These studies have suggested that the compound may interact with specific receptors or enzymes involved in inflammatory and neurodegenerative pathways. This information is valuable for optimizing the compound's structure and improving its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and support further clinical development.

In conclusion, 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-tetramethyl-4-piperidinyl)acetamide (CAS No. 755002-90-5) is a promising compound with potential applications in the treatment of inflammatory and neurodegenerative diseases. Its unique structural features contribute to its favorable pharmacological properties and biological activities. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic potential.